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Compound of Interest

Compound Name: 5-Methylresorcinol monohydrate

Cat. No.: B1352147 Get Quote

An In-depth Review for Researchers, Scientists, and Drug Development Professionals

5-Methylresorcinol, a naturally occurring phenolic compound, is a molecule of significant

interest across various scientific disciplines, from analytical chemistry to pharmacology. While

commonly known by this name, it is also widely identified by its synonyms, Orcinol and 3,5-

Dihydroxytoluene. This technical guide provides a consolidated overview of its chemical

identity, physicochemical properties, key experimental applications, and its role in biological

signaling pathways.

Core Chemical Identity and Synonyms
5-Methylresorcinol is a 5-alkylresorcinol where the alkyl group is methyl.[1] It is a versatile

organic compound found in many species of lichens and can also be produced synthetically.[2]

Its interchangeability with the names Orcinol and 3,5-Dihydroxytoluene is critical for

comprehensive literature and database searches. The following table summarizes its primary

identifiers.
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Identifier Type Value Source

IUPAC Name 5-methylbenzene-1,3-diol 3[4]

CAS Number 504-15-4 5[1]

Molecular Formula C₇H₈O₂ 5[1]

Common Synonyms

Orcinol, 3,5-Dihydroxytoluene,

5-Methyl-1,3-benzenediol,

Orcin

5[1], 6[7]

InChI Key
OIPPWFOQEKKFEE-

UHFFFAOYSA-N
3[4]

Canonical SMILES CC1=CC(=CC(=C1)O)O 3[4]

Physicochemical Properties
The compound appears as a white to off-white or pale yellow crystalline solid.[4][8] It is

available in both anhydrous and monohydrate forms.[9][10] A summary of its key quantitative

properties is presented below.

Property Value Unit Source

Molecular Weight 124.14 g/mol 5[1]

Melting Point 107 - 111 °C 3[4], 11[9]

Boiling Point 147 (at 7 hPa) °C --INVALID-LINK--[12]

Flash Point 159 °C --INVALID-LINK--[12]

Solubility in Water 80 g/L --INVALID-LINK--[12]

Solubility (Organic)
Soluble in alcohol,

ether, DMF, DMSO
3[4], 13[14]

Purity (Typical)
≥98 - 99% (by GC or

HPLC)

3[4], --INVALID-LINK--

[12]
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Biological Activity and Signaling Pathways
5-Methylresorcinol exhibits diverse biological activities, making it a valuable compound for drug

development and pharmacological research. It is recognized as an antioxidant, antimicrobial

agent, and a tyrosinase inhibitor.[7][15][16] Its ability to inhibit melanin production is of

particular interest in cosmetics for skin lightening formulations.[7] Furthermore, it has

demonstrated anxiolytic-like activity in animal models, increasing exploration in the open arms

of the elevated plus maze test, and is capable of crossing the blood-brain barrier.[14][15]

Inhibition of Melanogenesis via MAPK/ERK Pathway
One of the most well-characterized mechanisms of action for Orcinol is its inhibitory effect on

melanogenesis. Research in B16F10 murine melanoma cells has shown that Orcinol reduces

the protein levels of key enzymes and transcription factors involved in melanin synthesis. This

is achieved through the upregulation of the MAPK/ERK signaling pathway, which subsequently

downregulates the expression of Microphthalmia-associated transcription factor (MITF). As

MITF is the master regulator of melanogenic genes, its suppression leads to decreased levels

of Tyrosinase (TYR), Tyrosinase-related protein-1 (TRP-1), and Dopachrome tautomerase

(DCT), ultimately inhibiting melanin production.
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Orcinol inhibits melanogenesis via the MAPK/ERK signaling pathway.

Key Experimental Protocols
5-Methylresorcinol is a cornerstone reagent in classic biochemical assays, most notably for the

quantification of pentoses and RNA.

Protocol: Estimation of RNA using the Orcinol Method
This colorimetric assay is based on the conversion of pentose sugars (like the ribose in RNA)

to furfural upon heating with a strong acid. The furfural then reacts with orcinol in the presence

of a ferric chloride catalyst to produce a stable green-colored complex, which can be quantified

spectrophotometrically.
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Principle: When heated with concentrated HCl, the ribose of RNA is dehydrated to form furfural.

Furfural then reacts with orcinol, catalyzed by ferric chloride (FeCl₃), to yield a green-colored

product. The intensity of the color, measured at 665 nm, is directly proportional to the amount

of RNA present.[17][18]

Materials:

Standard RNA solution (e.g., 200 µg/mL in buffered saline).

Orcinol Reagent: Dissolve 0.1 g of FeCl₃ in 100 mL of concentrated HCl and add 3.5 mL of a

6% (w/v) solution of orcinol in ethanol.[18] This reagent should be prepared freshly.

Buffered Saline (e.g., 0.5 M NaCl, 0.015 M sodium citrate, pH 7.0).

Test sample containing an unknown concentration of RNA.

Spectrophotometer and cuvettes.

Boiling water bath.

Procedure:

Standard Curve Preparation:

Set up a series of labeled test tubes.

Pipette increasing volumes of the standard RNA solution (e.g., 0.0, 0.2, 0.4, 0.6, 0.8, and

1.0 mL) into the respective tubes.[18]

Adjust the final volume in each tube to a constant value (e.g., 2.0 mL) with buffered saline

or distilled water. The tube with 0.0 mL RNA standard serves as the blank.

Sample Preparation:

In a separate tube labeled "Unknown," pipette a known volume (e.g., 2.0 mL) of the test

sample.

Reaction:
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Add 3.0 mL of the Orcinol Reagent to all tubes (standards, blank, and unknown).[7]

Mix the contents thoroughly by vortexing.

Heat all tubes in a boiling water bath for 20 minutes.[7][18]

Measurement:

Cool the tubes to room temperature.

Set the spectrophotometer to a wavelength of 665 nm.

Zero the spectrophotometer using the blank solution.

Measure the absorbance (Optical Density) of each standard and the unknown sample.

Quantification:

Plot a standard curve of Absorbance at 665 nm (Y-axis) versus RNA concentration (µg) (X-

axis).

Determine the concentration of RNA in the unknown sample by interpolating its

absorbance value on the standard curve.

The following diagram illustrates the general workflow for this widely used protocol.
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Experimental workflow for RNA estimation using the Orcinol method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Chemical Identity and Utility of 5-Methylresorcinol:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352147#synonyms-for-5-methylresorcinol-like-
orcinol-or-3-5-dihydroxytoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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